Cas no 112468-35-6 (Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-13,28-epoxy-16-hydroxy-,(3b,16a,20b)- (9CI))

• Product Name: Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-13,28-epoxy-16-hydroxy-,(3b,16a,20b)- (9CI)
• CAS No: 112468-35-6
• MF: C₅₄H₈₈O₂₃
• MW: 1105.26274013519
• CID: 182427
• PubChem ID: 3082644
• Update Time: 2025-04-19

Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-13,28-epoxy-16-hydroxy-,(3b,16a,20b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• paridiformoside
• (3beta,16alpha,20beta)-3-((O-6-Decoxy-alpha-L-mannopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-beta-D-glucopyranosyl)oxy)-13,28-epoxy-16-hydroxyoleanan-29-al
• 2)-O-b-D-glucopyranosyl-(1&reg
• 3-((O-6-Decoxy-alpha-L-mannopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-beta-D-glucopyranosyl)oxy)-13,28-epoxy-16-hydroxyoleanan-29-al (3beta,16alpha,20beta)-
• 3)]-b-D-glucopyranosyl)oxy]-13,28-epoxy-16-hydroxy-,(3b,16a,20b)- (9CI)
• Oleanan-29-al, 3-((O-6-decoxy-alpha-L-mannopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-beta-D-glucopyranosyl)oxy)-13,28-epoxy-16-hydroxy-, (3beta,16alpha,20beta)-
• 112468-35-6
• Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-13,28-epoxy-16-hydroxy-,(3b,16a,20b)- (9CI)

• Inchi： 1S/C54H88O23/c1-23-32(60)35(63)38(66)44(70-23)75-41-26(20-57)73-47(43(77-46-40(68)37(65)34(62)25(19-56)72-46)42(41)76-45-39(67)36(64)33(61)24(18-55)71-45)74-31-10-11-50(5)27(48(31,2)3)8-12-51(6)28(50)9-13-54-29-16-49(4,21-58)14-15-53(29,22-69-54)30(59)17-52(51,54)7/h21,23-47,55-57,59-68H,8-20,22H2,1-7H3/t23-,24+,25+,26+,27?,28+,29-,30+,31-,32-,33+,34+,35+,36-,37-,38+,39+,40+,41+,42-,43+,44-,45+,46-,47+,49+,50-,51+,52-,53?,54?/m0/s1
• InChI Key： IFUZRXARAGLJFJ-GTLZPBAUSA-N
• SMILES： O1CC23CC[C@](C=O)(C)C[C@@H]2C21CC[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)C4CC[C@@]1(C)[C@]2(C)C[C@H]3O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 1104.57174
• Monoisotopic Mass: 1104.57163905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 77
• Rotatable Bond Count: 12
• Complexity: 2110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 28
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 363Ų

Experimental Properties

• PSA: 363.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides